Cas no 199280-06-3 (2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester
• CAS No: 199280-06-3
• MF: C₁₂H₁₁NO₆
• MW: 265.218843698502
• CID: 1390732
• PubChem ID: 54347622
• Update Time: 2025-04-20

2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester
• SCHEMBL6985505
• ethyl 7-methoxy-5-nitrobenzofuran-2-carboxylate
• UDKDYNQXCGMUML-UHFFFAOYSA-N
• DB-142517
• ethyl 7-methoxy-5-nitro-1-benzofuran-2-carboxylate
• 199280-06-3

• Inchi： 1S/C12H11NO6/c1-3-18-12(14)10-5-7-4-8(13(15)16)6-9(17-2)11(7)19-10/h4-6H,3H2,1-2H3
• InChI Key： UDKDYNQXCGMUML-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC2C=C(C=C(C1=2)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.05863
• Monoisotopic Mass: 265.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• PSA: 91.81